Cas no 808761-46-8 (N-Benzyl-3-cyanobenzenesulfonamide)

• Product Name: N-Benzyl-3-cyanobenzenesulfonamide
• CAS No: 808761-46-8
• MF: C₁₄H₁₂N₂O₂S
• MW: 272.322281837463
• CID: 1094767
• PubChem ID: 3853004
• Update Time: 2025-04-20

N-Benzyl-3-cyanobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-3-cyanobenzenesulfonamide
• NKKNFGXJEKBOOI-UHFFFAOYSA-N
• SB81577
• Z45508853
• SCHEMBL4019035
• 808761-46-8
• AKOS000180071

• Inchi： 1S/C14H12N2O2S/c15-10-13-7-4-8-14(9-13)19(17,18)16-11-12-5-2-1-3-6-12/h1-9,16H,11H2
• InChI Key： NKKNFGXJEKBOOI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C#N)C=1)(NCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 272.06194880g/mol
• Monoisotopic Mass: 272.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.3Ų